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Solubility Data Summary

The table below consolidates the available solubility information for Pyrazole N-Demethyl Sildenafil-d3

from the search results:

Solvent Solubility Qualitative Description Source

DMF Not reported Information not found in search results -

DMSO Quantitative data not
provided

Slightly soluble [1] ChemicalBook

Methanol Quantitative data not
provided

Sparingly soluble [1] ChemicalBook

Water Not explicitly stated Implied to be low (based on parent
compound) [2] [3]

-

Unfortunately, the search results do not provide specific quantitative solubility values (e.g., mg/mL) for

DMSO or methanol, nor do they contain any experimental protocols for solubility determination for this

specific compound.
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Guidance for Experimental Design

Since pre-existing data is limited, you will likely need to determine the solubility experimentally. Here are

some key considerations based on general laboratory practices and the information available:

Experimental Method: The most common approach is to prepare a saturated solution of the

compound in the solvent of interest (e.g., DMF or DMSO) at a controlled temperature, agitate it for a
sufficient time to reach equilibrium, and then analyze the concentration of the dissolved solute in the

filtered supernatant. Common analytical techniques include UV-Vis spectroscopy or High-
Performance Liquid Chromatography (HPLC).
Handling and Storage: The product is a solid that should be stored in a -20°C freezer [1]. This
suggests that the compound may be stable under standard laboratory conditions for short durations,

but long-term storage requires controlled conditions.
Context from Parent Compound: Sildenafil (the parent molecule) is a BCS Class II drug, meaning it

has low solubility and high permeability [2] [3]. Its solubility is also known to be highly dependent
on pH [2]. While this does not directly predict the behavior of the metabolite, it highlights that

solubility can be a significant challenge and should be carefully characterized.

The following diagram outlines a general experimental workflow you can adapt to determine the solubility

of Pyrazole N-Demethyl Sildenafil-d3:
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> General workflow for experimental determination of compound solubility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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